1-Ethyl-4-hydroxy-6-methyl-3-nitro carbostyril

• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 1-ethyl-4-hydroxy-6-methyl-3-nitroquinolin-2-one
• InChI: InChI=1S/C12H12N2O4/c1-3-13-9-5-4-7(2)6-8(9)11(15)10(12(13)16)14(17)18/h4-6,15H,3H2,1-2H3
• InChI Key: HHDXQJVEXNYDHC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C)C(=C(C1=O)[N+](=O)[O-])O

Description

1-Ethyl-4-hydroxy-6-methyl-3-nitro carbostyril is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated nitric acid (2.5 ml; d, 1.42) was added to a suspension of 1-ethyl-4-hydroxy-6-methyl carbostyril. (1.82g; 0.009 mole) in glacial acetic acid (10 ml) and the mixture warmed to 100° C. The solid dissolved and the 3-nitro derivative immediately solidified as a yellow solid. After cooling the solid was filtered, washed well with water and dried in vacuo over P2O5, m.p. 192°-4° C; (Found; C, 58.16; H, 5.02; N, 11.29; C12H12N2O4 requires; C, 58.06; H, 4.87; N, 11.29%).